Cas no 1798725-24-2 (3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride)

• Product Name: 3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride
• CAS No: 1798725-24-2
• MF: C₇H₉Cl₂F₃N₂
• MW: 249.060970067978
• CID: 4614953
• PubChem ID: 86812345
• Update Time: 2025-05-21

3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-(Trifluoromethyl)pyridin-4-yl)methanamine dihydrochloride
• [3-(trifluoromethyl)pyridin-4-yl]methanamine dihydrochloride
• [3-(trifluoromethyl)pyridin-4-yl]methanamine;dihydrochloride
• AT13166
• Z1945696037
• (3-(TRIFLUOROMETHYL)PYRIDIN-4-YL)METHANAMINE 2HCL
• 3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride

• Inchi： 1S/C7H7F3N2.2ClH/c8-7(9,10)6-4-12-2-1-5(6)3-11;;/h1-2,4H,3,11H2;2*1H
• InChI Key： NLLMHZWXTHPOPQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1C=NC=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 38.9

3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride

3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride: A Comprehensive Overview

The compound 3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride, identified by the CAS number 1798725-24-2, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a trifluoromethyl group at the 3-position and a methanamine moiety at the 4-position, further complexed with two hydrochloric acid molecules to form the dihydrochloride salt.

The synthesis of 3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride involves a series of carefully controlled reactions, including nucleophilic substitution and acid-base neutralization. The trifluoromethyl group, a strong electron-withdrawing substituent, significantly influences the electronic properties of the pyridine ring, enhancing its reactivity in various chemical transformations. Recent studies have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable applications of 3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride is its role in medicinal chemistry. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders. The trifluoromethyl group contributes to the compound's stability and bioavailability, while the methanamine moiety enhances its ability to interact with target proteins.

In terms of physical properties, 3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride is typically a white crystalline solid with a melting point of approximately 210°C. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride. These studies have provided insights into its three-dimensional structure, interaction patterns with biological targets, and potential for optimization through structural modifications. For instance, molecular docking simulations have revealed that the compound can bind effectively to ATP-binding pockets of protein kinases, suggesting its potential as a lead compound for drug discovery.

The environmental impact of 3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride has also been a topic of interest among chemists and regulatory agencies. Studies on its biodegradation pathways indicate that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices in its production and disposal.

In conclusion, 3-(Trifluoromethyl)pyridin-4-ylmethanamine Dihydrochloride (CAS No: 1798725-24-2) represents a valuable addition to the arsenal of compounds used in modern drug discovery and development. Its unique chemical structure, coupled with promising biological activity and favorable physical properties, positions it as a key player in advancing therapeutic interventions for various diseases. As research continues to uncover new applications and optimize its properties, this compound is expected to play an increasingly important role in the field of medicinal chemistry.